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Compound of Interest

Compound Name: HG122

Cat. No.: B12426617

Disclaimer: As of the compilation of this document, a specific Safety Data Sheet (SDS) with
detailed disposal instructions for HG122 is not publicly available. The following procedures are
based on established best practices for the disposal of hazardous and biologically active
research chemicals. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) office for guidance specific to your location and regulations.

HG122 is a potent small molecule inhibitor that promotes the degradation of the androgen
receptor, a key mechanism in prostate cancer research.[1][2] Due to its biological activity,
HG122 and any materials contaminated with it should be handled and disposed of as
hazardous chemical waste.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE). Given the lack of specific toxicological data for HG122, a
conservative approach is warranted.

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves Nitrile or other chemically resistant gloves
Eye Protection Safety glasses with side shields or goggles
Lab Coat Standard laboratory coat

Respiratory Protection Consider if creating aerosols or dust

Step-by-Step Disposal Procedures for HG122

The proper disposal of HG122 requires careful segregation and handling to ensure the safety
of laboratory personnel and compliance with environmental regulations.

1. Waste Segregation and Collection:
¢ Solid Waste:

o Collect any solid HG122, along with contaminated items such as pipette tips, weighing
papers, and gloves, in a dedicated, leak-proof hazardous waste container.

o The container must be made of a material compatible with chemical waste and be clearly
labeled as "Hazardous Waste" with the full chemical name "HG122".

o Do not mix with other types of waste unless explicitly permitted by your EHS office.
e Liquid Waste:

o Solutions containing HG122 should be collected in a separate, sealed, and leak-proof
container, also clearly labeled "Hazardous Waste: HG122" with the solvent system
identified.

o Never dispose of liquid HG122 waste down the drain.[1]

o Segregate halogenated and non-halogenated solvent wastes if applicable and if it is your
institution's policy.[3]

e Sharps Waste:
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o Needles, syringes, or other sharps contaminated with HG122 must be disposed of in a
designated, puncture-resistant sharps container that is clearly labeled for chemically
contaminated sharps.[4]

2. Storage of Hazardous Waste:

o Store waste containers in a designated and well-ventilated Satellite Accumulation Area
(SAA) within the laboratory.[5]

e Ensure containers are kept closed at all times, except when adding waste.[5][6]

» Store incompatible waste streams separately to prevent accidental reactions.[3]

3. Disposal of Empty Containers:

* An empty container that held HG122 must be triple-rinsed with a suitable solvent.[7]

e The rinsate from this process is considered hazardous waste and must be collected and
disposed of with the liquid HG122 waste.[6]

 After triple-rinsing, the container can typically be disposed of as regular laboratory glass or
plastic waste, but be sure to deface or remove the original label.[6][7]

4. Arranging for Final Disposal:
» Contact your institution's EHS office to schedule a pickup for your HG122 hazardous waste.
o Ensure all containers are properly labeled and sealed before the scheduled pickup.

Experimental Protocols Cited

This guidance is based on standard laboratory hazardous waste management protocols. For
detailed institutional procedures, please refer to your organization's Chemical Hygiene Plan
and hazardous waste disposal guidelines.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of HG122
and associated materials in a laboratory setting.
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Caption: Workflow for the safe disposal of HG122 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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